2-(4-Cyanophenoxy)acetyl chloride

• CAS No.: 55368-68-8
• Molecular Formula: C9H6ClNO2
• Molecular Weight: 195.60 g/mol
• IUPAC Name: 2-(4-cyanophenoxy)acetyl chloride
• InChI: InChI=1S/C9H6ClNO2/c10-9(12)6-13-8-3-1-7(5-11)2-4-8/h1-4H,6H2
• InChI Key: VQSZCLLHOOHTKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OCC(=O)Cl

Description

2-(4-Cyanophenoxy)acetyl chloride is a useful research compound. Its molecular formula is C9H6ClNO2 and its molecular weight is 195.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of commercially available 2-(4-cyanophenoxy)acetic acid (4.0 g, 22.6 mmol) in dichloromethane (80 mL) was added oxalyl chloride (2.17 mL, 24.8 mmol). To this mixture was added N,N-dimethylformamide (30 μL) dropwise and the mixture was stirred for 2 hours during which cessation of evolution of gas was observed. The resulting solution was diluted with dichloromethane (50 mL) and the solvent was removed under reduced pressure to provide the title compound as an oil which became a solid upon storing in the refrigerator.